BENGHE Validation & Comparative

Check Availability & Pricing

NiTi versus stainless steel for orthodontic
archwires: a comparative study

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel titanium

Cat. No.: B1254497

A Comparative Guide to NiTi and Stainless Steel
Orthodontic Archwires

An evidence-based analysis of Nickel-Titanium (NiTi) and stainless steel archwires, pivotal
materials in orthodontic treatment, reveals distinct advantages and applications for each. This
guide synthesizes experimental data to provide researchers, scientists, and drug development
professionals with a comprehensive comparison of their performance, biocompatibility, and
clinical efficacy.

The choice between Nickel-Titanium (NiTi) and stainless steel archwires is a critical decision in
orthodontic practice, directly influencing treatment efficiency and patient comfort. While NiTi
archwires are lauded for their unique superelasticity and shape memory properties, stainless
steel wires are valued for their strength and rigidity. This guide provides an objective
comparison of these two materials, supported by quantitative data from various studies.

Performance Characteristics: A Head-to-Head
Comparison

The clinical performance of orthodontic archwires is largely dictated by their mechanical
properties, frictional resistance, and biocompatibility. The following tables summarize the key
guantitative data from comparative studies on NiTi and stainless steel archwires.
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Mechanical Properties

The mechanical properties of archwires determine the force they exert on teeth and their
effectiveness in different stages of orthodontic treatment. Stainless steel exhibits a higher
tensile strength and modulus of elasticity, making it stiffer and more suitable for the finishing
stages of treatment where precise tooth movement is required.[1][2] In contrast, NiTi's lower
modulus of elasticity and unique superelastic properties allow it to deliver light, continuous
forces over a wider range of deformation, which is ideal for the initial alignment phase.[1][3]

Nickel-Titanium

Property Stainless Steel (NiTi) Reference
Tensile Strength 900 N 800 N [2]
Yield Strength 780 N 710N [2]
Modulus of Elasticity 200 GPa 150 GPa [2]

Frictional Properties and Surface Roughness

Frictional resistance between the archwire and the bracket can impede tooth movement.
Stainless steel archwires generally exhibit a smoother surface and a lower coefficient of friction
compared to NiTi wires.[2][4] The increased surface roughness of NiTi can lead to higher
frictional forces, potentially affecting the efficiency of sliding mechanics.[2] However, the
consistent force delivery of superelastic NiTi can often compensate for this higher friction.[2]

Nickel-Titanium

Property Stainless Steel . Reference
(NiTi)
Surface Roughness
0.25 pm 0.35 um [2]
(Ra)
Coefficient of Friction 0.25 0.30 [2]

Biocompatibility and lon Release

The biocompatibility of orthodontic archwires is crucial for patient safety. A primary concern with
NiTi archwires is the potential for nickel ion release, which can trigger allergic reactions in
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sensitized individuals.[1][5] Studies have shown that NiTi alloys can release a greater amount
of nickel ions compared to stainless steel, particularly in acidic environments.[5][6] However,
both materials generally demonstrate acceptable biocompatibility for most patients. The
formation of a protective titanium oxide layer on NiTi wires helps to mitigate corrosion and ion

release.[7]
. Nickel-Titanium
Property Stainless Steel . Reference
(NiTi)
Passive Film i
) 1-2 nm (Cr203) 8 nm (TiO2) [7]
Thickness

) Can be higher,
Nickel lon Release Generally lower ) i o [51[6]
especially in acidic pH

Can exhibit moderate
Cytotoxicity Generally low cytotoxicity due to [31[8]
nickel release

Clinical Efficiency and Patient Comfort

In clinical practice, NiTi archwires have been shown to be more efficient in the initial stages of
aligning crowded teeth.[9] Their ability to exert light, continuous forces leads to more efficient
tooth movement and is associated with lower patient discomfort compared to the stiffer
stainless steel wires.[10] One study found that the average time taken to de-crowd mandibular
anteriors was significantly shorter with NiTi wires (89.67 days) compared to multistranded
stainless steel wires (113.2 days).[9]
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Nickel-Titanium

Clinical Outcome Stainless Steel L Reference
(NiTi)
Alignment Efficiency 113.2 days
) 89.67 days [9]

(Days to de-crowd) (multistranded)
Tooth Movement

o 1.0 mm/month 1.2 mm/month [10]
Efficiency
Patient Discomfort

4.5 3.2 [10]

(VAS Score)

Experimental Protocols

The data presented above is derived from various experimental methodologies designed to
simulate the oral environment and the forces exerted during orthodontic treatment. Below are
detailed protocols for key experiments cited in the comparative studies.

Tensile Testing

Objective: To determine the tensile strength, yield strength, and modulus of elasticity of the
archwire materials.

Methodology:

» Archwire samples of a standardized length are securely clamped into the grips of a universal
testing machine.

o Atensile load is applied to the wire at a constant rate of displacement until the wire fractures.
e A stress-strain curve is generated from the load and displacement data.

o Tensile Strength is calculated as the maximum stress the wire can withstand before
fracturing.

 Yield Strength is determined as the stress at which the wire begins to deform plastically
(typically at 0.2% offset).
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e Modulus of Elasticity is calculated from the slope of the initial linear portion of the stress-
strain curve.

Three-Point Bending Test

Objective: To evaluate the load-deflection characteristics and superelastic properties of the
archwires.

Methodology:
o A straight segment of the archwire is supported at two points with a specific span length.

e Adownward force is applied at the midpoint of the wire by a loading head, causing it to
deflect.

e The load is increased to a predetermined deflection (e.g., 2 mm or 4 mm) and then gradually
decreased back to zero.

e The applied load and the corresponding deflection are continuously recorded during both
loading (activation) and unloading (deactivation).

» Aload-deflection graph is plotted. The unloading curve is of particular interest as it
represents the force delivered by the archwire to the teeth.

e The plateau in the unloading curve of NiTi wires indicates its superelastic behavior, where a
relatively constant force is exerted over a range of deactivation.

Friction Testing

Objective: To measure the static and kinetic frictional forces between the archwire and an
orthodontic bracket.

Methodology:
¢ An orthodontic bracket is mounted on a testing jig.

o A segment of the archwire is ligated into the bracket slot.
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e The archwire is then pulled through the bracket at a constant speed using a universal testing
machine.

e The force required to initiate movement (static friction) and the force required to maintain
movement (kinetic friction) are recorded.

e The coefficient of friction is calculated by dividing the frictional force by the normal force
applied by the ligature.

Cytotoxicity Assay (MTT Assay)

Objective: To assess the in vitro biocompatibility of the archwire materials by measuring their
effect on cell viability.

Methodology:

e Archwire samples are sterilized and then immersed in a cell culture medium for a specified
period (e.g., 24, 48, or 72 hours) to create an eluate.

e Human cells, such as gingival fibroblasts, are cultured in a multi-well plate.
e The standard culture medium is replaced with the archwire eluate.

» After a predetermined incubation period, the eluate is removed, and a solution of MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

 Living cells with active mitochondrial dehydrogenases will convert the yellow MTT into a
purple formazan product.

o The formazan crystals are then dissolved, and the absorbance of the solution is measured
using a spectrophotometer.

o Cell viability is expressed as a percentage relative to a negative control (cells cultured in a
medium without archwire eluate). A lower absorbance indicates higher cytotoxicity.

Logical Workflow for Archwire Selection
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The selection of an orthodontic archwire is a critical step in treatment planning. The following
diagram illustrates a logical workflow for choosing between NiTi and stainless steel based on
the treatment phase and objectives.

Orthodontic Treatment Phase
Initial Alignment & Leveling Intermediate Phase
(Correction of Crowding) (Space Closure & Major Mechanics)

L. v v

Finishing Phase
(Detailed Tooth Positioning)

Desired Prppertles. Desired Properties: Desired Properties:

- Low Stiffness . . . -

. L - Moderate to High Stiffness - High Stiffness
- High Flexibility - .

) - Good Formability - High Strength
- Gentle, Continuous Force - .
- Lower Friction - Precise Torque Control

- Shape Memory

l l l

Select NiTi Archwire Select Stainless Steel Archwire

Click to download full resolution via product page

Archwire selection workflow based on treatment phase.

Conclusion

The choice between NiTi and stainless steel archwires is not a matter of superiority but of
suitability for a specific clinical application. NiTi archwires, with their unique superelastic
properties, are highly effective for initial tooth alignment and leveling, offering the advantage of
light, continuous forces and enhanced patient comfort.[1][10] Conversely, stainless steel
archwires provide the necessary stiffness, strength, and control for the intermediate and final
stages of treatment, where precise tooth positioning and anchorage are paramount.[1] A
comprehensive understanding of the distinct properties of each material, as supported by the
experimental data presented, allows for an evidence-based approach to archwire selection,
ultimately leading to more efficient and effective orthodontic treatment outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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